Cas no 1344687-82-6 ((5-Chloro-benzo[d]isoxazol-3-yl)-carbamic acid tert-butyl ester)

• Product Name: (5-Chloro-benzo[d]isoxazol-3-yl)-carbamic acid tert-butyl ester
• CAS No: 1344687-82-6
• MF: C₁₂H₁₃ClN₂O₃
• MW: 268.696222066879
• CID: 6136261
• PubChem ID: 102538020
• Update Time: 2026-03-11

(5-Chloro-benzo[d]isoxazol-3-yl)-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (5-Chloro-benzo[d]isoxazol-3-yl)-carbamic acid tert-butyl ester
• tert-Butyl (5-chlorobenzo[d]isoxazol-3-yl)carbamate
• Carbamic acid, N-(5-chloro-1,2-benzisoxazol-3-yl)-, 1,1-dimethylethyl ester
• tert-Butyl(5-chlorobenzo[d]isoxazol-3-yl)carbamate
• A906337
• 1344687-82-6

• Inchi： 1S/C12H13ClN2O3/c1-12(2,3)17-11(16)14-10-8-6-7(13)4-5-9(8)18-15-10/h4-6H,1-3H3,(H,14,15,16)
• InChI Key： ZIOYSWGEHDVFNM-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1C2=C(ON=1)C=CC(Cl)=C2

Computed Properties

• Exact Mass: 268.0614700g/mol
• Monoisotopic Mass: 268.0614700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.339±0.06 g/cm3(Predicted)
• Boiling Point: 350.8±22.0 °C(Predicted)
• pka: 10.54±0.43(Predicted)

Additional information on (5-Chloro-benzo[d]isoxazol-3-yl)-carbamic acid tert-butyl ester

Compound CAS No. 1344687-82-6: (5-Chloro-benzo[d]isoxazol-3-yl)-carbamic Acid tert-Butyl Ester

The compound with CAS number 1344687-82-6, known as (5-Chloro-benzo[d]isoxazol-3-yl)-carbamic acid tert-butyl ester, is a highly specialized organic compound with significant applications in the field of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a benzo[d]isoxazole ring system substituted with a chlorine atom at the 5-position and a tert-butyl carbamate group at the 3-position. The benzo[d]isoxazole core is a heterocyclic aromatic system that has been extensively studied for its potential in drug discovery and as a building block for advanced materials.

Recent studies have highlighted the importance of benzo[d]isoxazole derivatives in various therapeutic areas, including anticancer, anti-inflammatory, and antimicrobial applications. The presence of the chlorine substituent at the 5-position enhances the compound's electronic properties, making it more reactive and potentially more effective in biological systems. Additionally, the tert-butyl carbamate group serves as a protecting group, which is crucial during synthesis to maintain stability and facilitate further chemical modifications.

The synthesis of (5-Chloro-benzo[d]isoxazol-3-yl)-carbamic acid tert-butyl ester involves a multi-step process that typically begins with the preparation of the benzo[d]isoxazole ring. This is often achieved through cyclization reactions involving appropriate starting materials such as o-amino phenols or related compounds. The introduction of the chlorine substituent and the tert-butyl carbamate group requires precise control over reaction conditions to ensure high yields and product purity.

One of the most promising applications of this compound lies in its potential as a precursor for more complex molecules. For instance, it can be used as an intermediate in the synthesis of bioactive compounds with enhanced pharmacokinetic properties. Recent research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in diseases such as cancer and neurodegenerative disorders.

In terms of physical properties, (5-Chloro-benzo[d]isoxazol-3-yl)-carbamic acid tert-butyl ester is typically a white crystalline solid with a melting point in the range of 120–130°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The structural versatility of this compound has also made it an attractive candidate for materials science applications. For example, derivatives of benzo[d]isoxazole have been explored for their potential use in organic electronics, particularly in light-emitting diodes (LEDs) and photovoltaic devices. The ability to tune the electronic properties through substitution patterns like the one present in this compound opens up new possibilities for designing advanced materials with tailored functionalities.

From an environmental standpoint, studies have shown that (5-Chloro-benzo[d]isoxazol-3-yl)-carbamic acid tert-butyl ester exhibits moderate biodegradability under aerobic conditions. However, further research is needed to fully understand its environmental impact and to develop sustainable methods for its production and disposal.

In conclusion, (5-Chloro-benzo[d]isoxazol-3-yl)-carbamic acid tert-butyl ester is a versatile compound with significant potential across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application studies, positions it as an important tool for future innovations in medicinal chemistry and materials science.